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Compound of Interest

3-Fluoro-4-methylbenzene-1-
Compound Name:
sulfonyl fluoride

Cat. No.: B15265307

Get Quote

Executive Summary

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS: 1842346-69-3) is a specialized
electrophilic warhead utilized in Sulfur-Fluoride Exchange (SUFEX) click chemistry.[1][2] Unlike
its sulfonyl chloride precursors, this compound offers a unique balance of thermodynamic
stability and latent reactivity, making it a critical building block for covalent protein labeling and
the synthesis of sulfonyl-linked pharmacophores.

This guide provides a comprehensive technical analysis of the compound, including verified
sourcing channels, price benchmarking, and a validated "Make vs. Buy" protocol for laboratory
synthesis.

Chemical Profile & Identity

Before sourcing, it is critical to distinguish the target sulfonyl fluoride from its ubiquitous sulfonyl
chloride precursor.
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Specification

Chemical Name

3-Fluoro-4-methylbenzene-1-sulfonyl fluoride

CAS Number 1842346-69-3
Molecular Formula C7HeF202S
Molecular Weight 192.18 g/mol

Key Functional Group

Sulfonyl Fluoride (-SOzF)

Precursor CAS

90260-13-2 (Sulfonyl Chloride)

Stability

High resistance to hydrolysis; stable in aqueous
buffer (pH < 9)

Market Analysis: Suppliers & Pricing

The commercial availability of the sulfonyl fluoride derivative is significantly lower than that of
the chloride. Most vendors stock the chloride (CAS 90260-13-2) and offer the fluoride as a
"made-to-order" or catalog item with longer lead times.

Verified Suppliers

Note: Availability is subject to real-time stock fluctuations.

Supplier Catalog /| SKU Format Status

BLD Pharm BD01028547 Catalog Primary Source
Enamine Inquire Building Block Made-to-Order
WuXi AppTec Custom Bulk Contract Synthesis
ChemScene Precursor Only CAS 90260-13-2 In Stock (Chloride)

Price Benchmarking (Estimates)

Pricing for sulfonyl fluorides carries a significant premium over chlorides due to the specialized

fluorination step required during manufacturing.
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Estimated Price

Compound Form Quantity Lead Time
(USD)

Sulfonyl Fluoride

100 mg $120 - $180 2-4 Weeks
(Target)
Sulfonyl Fluoride

1lg $450 - $600 2-6 Weeks
(Target)
Sulfonyl Chloride

lg $30 - $50 1-3 Days

(Precursor)

Strategic Insight: Due to the high markup on the fluoride (~10x cost of chloride), laboratories
capable of performing a simple halogen exchange (halex) reaction should opt to buy the

chloride and synthesize the fluoride.

Sourcing Decision Matrix

The following decision tree illustrates the logic for sourcing based on project scale and urgency.

. BUY Direct
<
ngh (NEEd 1 week (BLD Pharm/Enamine)

Urgency? .
}Omng/v geney Low (Can wait 2 days)
Need 3-Fluoro-4-methyl ; . > .
e Ve Quantity Required? 1g (Cost Saving) 5 MAKE In-House
(From Chloride)

Click to download full resolution via product page

Figure 1: Decision matrix for sourcing 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

Technical Protocol: In-House Synthesis

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15265307/docs?utm_src=pdf-body-img#3-fluoro-4-methylbenzenesulfonyl-fluoride-technical-guide-sourcing-strategy
https://www.benchchem.com/product/b15265307/docs?utm_src=pdf-body#3-fluoro-4-methylbenzenesulfonyl-fluoride-technical-guide-sourcing-strategy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15265307?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

For researchers choosing the "Make" route, the conversion of 3-fluoro-4-methylbenzene-1-
sulfonyl chloride (CAS 90260-13-2) to the fluoride is a robust, self-validating protocol known as
the "KHF2 Bifluoride Exchange."

Reaction Mechanism

The reaction relies on the thermodynamic stability of the S-F bond (approx. 90 kcal/mol)
compared to the S-Cl bond. The bifluoride ion (HF2") acts as a potent nucleophile in a biphasic
or solvated system.

MeCN/Acetone

Sulfonyl Chloride
(R-502-Cl) RT, 2-4 hrs

Sulfonyl Fluoride

(R-S02.F) .- g KCl+HF

—
e ———
——
o ———
—
-

KHF2 (sat. aq.)

Click to download full resolution via product page

Figure 2: Bifluoride exchange mechanism for converting sulfonyl chlorides to fluorides.

Step-by-Step Methodology

Reagents:

e Precursor: 3-Fluoro-4-methylbenzene-1-sulfonyl chloride (1.0 equiv).
e Fluorinating Agent: Potassium Bifluoride (KHFz2) (2.0 - 4.0 equiv).

¢ Solvent: Acetonitrile (MeCN) or THF.

Protocol:

e Preparation: Dissolve the sulfonyl chloride (1 mmol) in MeCN (2 mL) in a glass vial. Note:
Glass is acceptable as KHF2z does not etch glass rapidly under these mild conditions, but
plastic (PP) is preferred for long-term storage of reagents.

o Addition: Add a saturated aqueous solution of KHF2 (approx. 4M, 0.5 mL) dropwise.
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e Reaction: Stir vigorously at room temperature for 2—4 hours.
e Monitoring (Self-Validation): Monitor by TLC or LC-MS.
o TLC Endpoint: The fluoride typically runs slightly higher (more non-polar) than the chloride.

o LC-MS: The fluoride is often "silent" or shows weak ionization compared to the chloride,
but the disappearance of the chloride peak is definitive.

o Workup: Dilute with EtOAc, wash with water (x2) and brine (x1). Dry over MgSOa and
concentrate.

 Purification: Usually not required. If necessary, pass through a short silica plug
(Hexane/EtOAC).

Yield Expectation: >90% conversion is typical for aryl sulfonyl chlorides.

Applications in Drug Discovery (SUFEX)

Why use 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride specifically?

o Covalent Probes: The sulfonyl fluoride group reacts exclusively with activated nucleophiles
(e.g., Tyrosine or Lysine residues in a specific protein pocket) but remains inert to free water
and thiols in the cytosol. This "context-dependent reactivity" is the hallmark of SUFEX.

o Electronic Tuning: The fluorine atom at the meta position (relative to the sulfonyl group) and
the methyl group at the para position fine-tune the electrophilicity of the sulfur center. The
fluorine substituent on the ring withdraws electron density, slightly activating the sulfonyl
fluoride warhead compared to a non-fluorinated tolyl analog.

SuFEXx Protein Labeling Workflow
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Figure 3: Mechanism of covalent protein modification via SUFEX.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 154641-99-3|4-Fluoro-2-methyl-benzenesulfonyl fluoride|BLD Pharm [bldpharm.com]

2. 115561-01-8]3,4-Difluorobenzenesulfonyl fluoride|BLD Pharm [bldpharm.com]

3. 90260-13-2|3-Fluoro-4-methylbenzene-1-sulfonyl chloride|BLD Pharm [bldpharm.com]

e To cite this document: BenchChem. [3-Fluoro-4-methylbenzenesulfonyl Fluoride: Technical
Guide & Sourcing Strategy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15265307/docs#3-fluoro-4-methylbenzenesulfonyl-
fluoride-technical-guide-sourcing-strategy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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